Cas no 94135-45-2 (9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI))

9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI) structure
94135-45-2 structure
Product Name:9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI)
CAS No:94135-45-2
MF:C20H35NNa2O11S2
MW:575.601546525955
CID:817803
PubChem ID:44145141
Update Time:2025-04-19

9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI)
    • disodium hydrogen (R)-12-(sulphonatooxy)-N-[2-(sulphonatooxy)ethyl]oleamidate
    • disodium,[(Z,6R)-1-carboxy-17-oxo-17-(2-sulfonatooxyethylamino)heptadec-8-en-6-yl] sulfate
    • Disodium hydrogen (R)-12-(sulphonatooxy)-N-(2-(sulphonatooxy)ethyl)oleamidate
    • 94135-45-2
    • 9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-,disodium salt,[r-(Z)]-(9ci)
    • EINECS 302-914-8
    • Inchi: 1S/C20H37NO11S2.2Na/c22-19(21-16-17-31-33(25,26)27)14-10-6-4-2-1-3-5-8-12-18(32-34(28,29)30)13-9-7-11-15-20(23)24;;/h5,8,18H,1-4,6-7,9-17H2,(H,21,22)(H,23,24)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b8-5-;;/t18-;;/m0../s1
    • InChI Key: QLOOPHWZEFMSHA-UODLQSSDSA-L
    • SMILES: S(=O)(=O)([O-])O[C@@H](C/C=C\CCCCCCCC(NCCOS(=O)(=O)[O-])=O)CCCCCC(=O)O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 575.14469184g/mol
  • Monoisotopic Mass: 575.14469184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 20
  • Complexity: 773
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 216Ų
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